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These application notes provide a comprehensive overview of the use of strontium chloride
(SrCl2) as a tool in developmental biology research. The protocols detailed below are intended
for inducing parthenogenesis, studying embryogenesis, and investigating skeletal
development.

Introduction

Strontium chloride is a salt that has found significant application in developmental biology,
primarily due to the ability of the strontium ion (Sr2*) to mimic the effects of calcium (Caz?*) in
cellular processes. Its most prominent use is in the artificial activation of oocytes to initiate
embryonic development in the absence of fertilization (parthenogenesis). This is particularly
valuable in studies of assisted reproductive technologies and for creating genetically identical
embryos for research. Furthermore, strontium has been shown to influence skeletal
development in vertebrate models.

The primary mechanism of action for strontium in oocyte activation is the induction of
intracellular calcium oscillations.[1][2][3] These oscillations mimic the natural signal provided by
sperm during fertilization, leading to the completion of meiosis and the initiation of mitotic
divisions. Strontium is thought to act on the inositol 1,4,5-trisphosphate (InsP3) receptor,
causing the release of calcium from intracellular stores.[1][2][3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13733270?utm_src=pdf-interest
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://www.researchgate.net/publication/286502607_Mammalian_oocyte_activation_with_strontium_chloride_for_parthenogenesis_somatic_cell_nuclear_transfer_and_intracytoplasmic_sperm_injection
https://pdfs.semanticscholar.org/8dc2/78412164a8e7569377f72021d58df305d51e.pdf
https://epubs.icar.org.in/index.php/IJVASR/article/download/147388/63496/499769
https://www.researchgate.net/publication/286502607_Mammalian_oocyte_activation_with_strontium_chloride_for_parthenogenesis_somatic_cell_nuclear_transfer_and_intracytoplasmic_sperm_injection
https://pdfs.semanticscholar.org/8dc2/78412164a8e7569377f72021d58df305d51e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13733270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Applications in Developmental Biology

o Parthenogenetic Oocyte Activation: Strontium chloride is widely used to artificially activate
oocytes from various species, including mice, rats, buffalo, and humans.[1][2][4] This allows
for the study of early embryonic development without the genetic contribution of a male
gamete.

o Somatic Cell Nuclear Transfer (SCNT): In cloning procedures, strontium chloride is often
used to activate the reconstructed oocyte after the transfer of a somatic cell nucleus.[2][5]

o Studies of Skeletal Development: Strontium's chemical similarity to calcium allows it to be
incorporated into mineralizing tissues. This property is utilized in studies of bone and
cartilage development, particularly in model organisms like zebrafish.[6]

Protocol 1: Parthenogenetic Activation of
Mammalian Oocytes

This protocol is optimized for the activation of mouse oocytes but can be adapted for other
mammalian species.

Materials:

Strontium chloride (SrCl2)

Calcium-free culture medium (e.g., M16, CZB, or KSOM)[1][5]

Cytochalasin B (CB) (optional)[1][5]

6-Dimethylaminopurine (6-DMAP) (optional)

Mature metaphase Il (MIl) oocytes

Standard cell culture incubator (37°C, 5% COx2)

Procedure:

e Prepare Activation Medium:
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o Prepare a stock solution of 1 M SrClz in ultrapure water.

o On the day of the experiment, prepare the activation medium by adding SrCl2 to a
calcium-free culture medium to a final concentration of 10 mM.[1]

o If using, supplement the medium with 5 pg/mL of Cytochalasin B to prevent polar body
extrusion and ensure diploidy.[1]

o Pre-warm the activation medium to 37°C in a 5% CO:2 incubator.

e Oocyte Collection and Preparation:
o Collect mature MIl oocytes from superovulated female mice.
o If cumulus cells are present, remove them by brief incubation in hyaluronidase.
o Wash the denuded oocytes in a fresh, pre-warmed culture medium.
e Activation:
o Transfer the oocytes to the pre-warmed activation medium containing 10 mM SrClz.

o Incubate the oocytes for 2.5 to 6 hours.[1][5] The optimal incubation time can vary
between species and experimental goals.

o For some applications, a subsequent incubation in a medium containing a protein kinase
inhibitor like 6-DMAP may be beneficial for development.[1]

o Post-Activation Culture:

o After incubation, thoroughly wash the oocytes in a fresh, pre-warmed culture medium to
remove the strontium chloride.

o Culture the activated oocytes in a standard embryo culture medium and monitor for signs
of activation (e.g., pronuclear formation, cleavage).

Experimental Workflow for Oocyte Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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